Cas no 1805559-76-5 (3-Amino-2-chloro-6-(trifluoromethyl)benzylamine)

• Product Name: 3-Amino-2-chloro-6-(trifluoromethyl)benzylamine
• CAS No: 1805559-76-5
• MF: C₈H₈ClF₃N₂
• MW: 224.610731124878
• CID: 4989739
• Update Time: 2025-05-20

3-Amino-2-chloro-6-(trifluoromethyl)benzylamine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-chloro-6-(trifluoromethyl)benzylamine

• Inchi： 1S/C8H8ClF3N2/c9-7-4(3-13)5(8(10,11)12)1-2-6(7)14/h1-2H,3,13-14H2
• InChI Key： DQRMWHJHIQRYAF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C(F)(F)F)=C1CN)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• XLogP3: 1.6
• Topological Polar Surface Area: 52

Additional information on 3-Amino-2-chloro-6-(trifluoromethyl)benzylamine

3-Amino-2-chloro-6-(trifluoromethyl)benzylamine

The compound 3-Amino-2-chloro-6-(trifluoromethyl)benzylamine (CAS No. 1805559-76-5) is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which includes an amino group (-NH2), a chlorine atom, and a trifluoromethyl group (-CF3) attached to a benzene ring, along with a benzylamine functional group. The combination of these substituents imparts distinctive chemical properties, making it a valuable building block in organic synthesis.

Recent studies have highlighted the importance of 3-Amino-2-chloro-6-(trifluoromethyl)benzylamine in the development of novel drug delivery systems. Researchers have demonstrated that the compound's trifluoromethyl group enhances lipophilicity, which is crucial for improving drug bioavailability. Moreover, the amino group provides sites for further functionalization, enabling the creation of bioconjugates with targeted therapeutic capabilities. These advancements underscore the compound's potential in personalized medicine and nanotechnology.

In the realm of agrochemicals, 3-Amino-2-chloro-6-(trifluoromethyl)benzylamine has been utilized as an intermediate in the synthesis of fungicides and herbicides. Its chlorine atom contributes to the molecule's stability under harsh environmental conditions, while the trifluoromethyl group enhances selectivity against specific pests. Field trials have shown promising results in crop protection without adverse effects on non-target species, making it a sustainable choice for modern agriculture.

The synthesis of 3-Amino-2-chloro-6-(trifluoromethyl)benzylamine involves a multi-step process that combines traditional organic chemistry techniques with cutting-edge catalytic methods. Recent breakthroughs in catalytic asymmetric synthesis have enabled the production of enantiomerically pure derivatives, which are essential for pharmacological studies. This advancement not only improves yield but also reduces waste, aligning with green chemistry principles.

From a materials science perspective, 3-Amino-2-chloro-6-(trifluoromethyl)benzylamine has been explored as a precursor for advanced polymers and self-healing materials. Its ability to form hydrogen bonds and participate in supramolecular interactions makes it ideal for designing stimuli-responsive systems. For instance, researchers have successfully incorporated this compound into polymer networks that exhibit shape-memory properties, opening new avenues for applications in soft robotics and adaptive textiles.

In conclusion, 3-Amino-2-chloro-6-(trifluoromethyl)benzylamine (CAS No. 1805559-76-5) stands as a testament to the ingenuity of modern chemistry. Its versatile structure and diverse applications continue to drive innovation across multiple disciplines. As research progresses, this compound is expected to play an even more pivotal role in addressing global challenges in health, agriculture, and materials science.